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Compound of Interest

Compound Name: DS-1001b

Cat. No.: B15142903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of DS-1001b, a potent and orally active inhibitor of mutant isocitrate

dehydrogenase 1 (IDH1), using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this

protocol is crucial for ensuring the integrity, stability, and reliable performance of DS-1001b in

downstream experimental assays.

Introduction to DS-1001b
DS-1001b is a selective, blood-brain barrier-permeable small molecule inhibitor of mutant

IDH1, particularly the R132H and R132C mutations.[1][2][3] These mutations are frequently

observed in various cancers, including gliomas and chondrosarcomas.[4][5][6][7][8][9] The

mutant IDH1 enzyme neomorphically converts α-ketoglutarate (α-KG) to the oncometabolite 2-

hydroxyglutarate (2-HG).[3][4] Elevated levels of 2-HG lead to epigenetic dysregulation and

contribute to tumorigenesis.[3][9] DS-1001b allosterically binds to the dimer interface of the

mutant IDH1 enzyme, stabilizing it in an inactive "open" conformation and thereby inhibiting the

production of 2-HG.[2][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for DS-1001b and its solubility in

DMSO. It is critical to use newly opened or anhydrous DMSO for optimal solubility, as DMSO is
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hygroscopic and absorbed moisture can significantly impact the solubility of the compound.[1]

[10]

Parameter Value Notes

Molecular Weight 608.92 g/mol [10]

Solubility in DMSO 14 - 29 mg/mL

Solubility can be enhanced

with sonication.[1][10][11] Use

of fresh, high-purity DMSO is

recommended.[10]

Equivalent Molarity 22.99 - 47.63 mM
Calculated based on the

solubility range.

Recommended Stock

Concentration
10 mM

A 10 mM stock solution is a

common starting point for in

vitro assays.[12]

Powder Storage -20°C for up to 3 years [10]

Stock Solution Storage
-80°C for up to 1 year; -20°C

for up to 1 month

Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles.

[1][10][13]

Signaling Pathway of Mutant IDH1 and Inhibition by
DS-1001b
The diagram below illustrates the catalytic activity of mutant IDH1 and the mechanism of

inhibition by DS-1001b.
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Mutant IDH1 Signaling Pathway and DS-1001b Inhibition
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Caption: Mutant IDH1 converts α-KG to 2-HG, leading to tumorigenesis. DS-1001b inhibits this

process.

Experimental Protocol: Preparation of a 10 mM DS-
1001b Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of DS-1001b.

Materials:

DS-1001b powder (Molecular Weight: 608.92 g/mol )

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[11]

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves[14]

Workflow Diagram:
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Workflow for Preparing DS-1001b Stock Solution

Start

Calculate required mass of DS-1001b

Accurately weigh DS-1001b powder

Add the calculated volume of DMSO

Vortex to dissolve the compound

Sonicate if necessary and check for clarity

Incomplete Dissolution

Aliquot the stock solution into cryovials

Clear Solution

Store aliquots at -80°C or -20°C

End

Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation of DS-1001b stock solution.
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Procedure:

Safety Precautions: Perform all steps in a well-ventilated area, preferably a chemical fume

hood. Wear appropriate PPE, including a lab coat, safety glasses, and gloves.[14] DMSO

can facilitate the absorption of other chemicals through the skin.[15]

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L * 0.001 L * 608.92 g/mol * 1000 mg/g = 6.09 mg

Weighing DS-1001b:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated mass (e.g., 6.09 mg) of DS-1001b powder directly into

the tube.

Adding DMSO:

Using a calibrated micropipette, add the corresponding volume of fresh, anhydrous DMSO

to the tube containing the DS-1001b powder. For the example above, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure complete dissolution. If particulates are still visible,

sonicate the tube in a water bath for 5-10 minutes.[11]

Aliquoting and Storage:

Once the DS-1001b is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile cryovials. This prevents contamination and degradation from repeated
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freeze-thaw cycles.[1][10][13]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

For long-term storage (up to 1 year), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is acceptable.[1][10]

Best Practices and Troubleshooting
Hygroscopic Nature of DMSO: DMSO readily absorbs moisture from the air, which can

reduce its solvating power and potentially affect the stability of the dissolved compound.[1]

[15] Always use newly opened or properly stored anhydrous DMSO. Keep the DMSO

container tightly sealed when not in use.[15]

Compound Stability: While stock solutions in DMSO are generally stable at low

temperatures, it is advisable to prepare fresh dilutions in aqueous media for immediate use

in cell-based assays.[13] The final concentration of DMSO in the assay medium should be

kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Solubility Issues: If you encounter difficulty dissolving DS-1001b, gentle warming (e.g., to

37°C) in a water bath can be attempted in conjunction with vortexing and sonication.

However, prolonged heating should be avoided to prevent compound degradation. Ensure

that the DMSO used is of high purity and anhydrous.

Waste Disposal: Dispose of all chemical waste, including unused stock solutions and

contaminated materials, in accordance with your institution's hazardous waste disposal

procedures.[14] Do not pour DMSO or solutions containing it down the drain.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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